Cas no 1340179-26-1 (1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)-)

• Product Name: 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)-
• CAS No: 1340179-26-1
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 6063950
• PubChem ID: 64039182
• Update Time: 2025-07-08

1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)-
• 2-(3-Amino-4-chloro-1h-pyrazol-1-yl)-N-(sec-butyl)acetamide
• 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-(butan-2-yl)acetamide
• 1340179-26-1
• CS-0293846
• EN300-804530
• AKOS013355795

• Inchi： 1S/C9H15ClN4O/c1-3-6(2)12-8(15)5-14-4-7(10)9(11)13-14/h4,6H,3,5H2,1-2H3,(H2,11,13)(H,12,15)
• InChI Key： OXABYEFDGLDPOI-UHFFFAOYSA-N
• SMILES： N1(CC(NC(C)CC)=O)C=C(Cl)C(N)=N1

Computed Properties

• Exact Mass: 230.0934388g/mol
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 445.4±35.0 °C(Predicted)
• pka: 14.88±0.46(Predicted)

Additional information on 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)-

Comprehensive Overview of 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)- (CAS No. 1340179-26-1)

The compound 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)- (CAS No. 1340179-26-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and acetamide side chain, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of 3-amino and 4-chloro substituents further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-1-acetamide derivatives has surged due to their versatility in medicinal chemistry. A growing trend in AI-driven drug design has highlighted the importance of such scaffolds for virtual screening and molecular docking studies. Users frequently search for terms like "pyrazole-based drug candidates" or "CAS 1340179-26-1 applications," reflecting the compound's relevance in cutting-edge research. Additionally, its role in agrochemical formulations has been explored, with studies focusing on its potential as a pesticide intermediate.

The synthesis of 3-amino-4-chloro-N-(1-methylpropyl)-1H-pyrazole-1-acetamide typically involves multi-step reactions, starting from readily available pyrazole precursors. Optimizing yield and purity is critical, as impurities can affect downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound. Researchers also emphasize the importance of green chemistry principles in its production, aligning with global sustainability goals.

From a commercial perspective, CAS 1340179-26-1 is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical and agrochemical industries. Pricing and availability often depend on scale, with bulk purchases attracting discounts. Quality control measures, including certificates of analysis (CoA), ensure compliance with industry standards. The compound's stability under various storage conditions is another frequently searched topic, as improper handling can degrade its efficacy.

Future research directions for 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N-(1-methylpropyl)- may include exploring its structure-activity relationships (SAR) to identify novel therapeutic agents. Collaborative efforts between academia and industry could accelerate its adoption in precision medicine and sustainable agriculture. As the scientific community continues to uncover its potential, this compound remains a focal point for innovation in organic and bioorganic chemistry.